Cas no 1706440-11-0 (1-Trifluoromethyl-1H-pyrazole-4-carboxylic acid methyl ester)

• Product Name: 1-Trifluoromethyl-1H-pyrazole-4-carboxylic acid methyl ester
• CAS No: 1706440-11-0
• MF: C₆H₅F₃N₂O₂
• MW: 194.111311674118
• MDL: MFCD28013129
• CID: 5210524
• Update Time: 2025-06-08

1-Trifluoromethyl-1H-pyrazole-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Trifluoromethyl-1H-pyrazole-4-carboxylic acid methyl ester

• MDL： MFCD28013129
• Inchi： 1S/C6H5F3N2O2/c1-13-5(12)4-2-10-11(3-4)6(7,8)9/h2-3H,1H3
• InChI Key： UQBFBIRLNIXWQU-UHFFFAOYSA-N
• SMILES： N1(C(F)(F)F)C=C(C(OC)=O)C=N1

Additional information on 1-Trifluoromethyl-1H-pyrazole-4-carboxylic acid methyl ester

Comprehensive Overview of 1-Trifluoromethyl-1H-pyrazole-4-carboxylic acid methyl ester (CAS No. 1706440-11-0)

1-Trifluoromethyl-1H-pyrazole-4-carboxylic acid methyl ester (CAS No. 1706440-11-0) is a highly versatile fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique trifluoromethyl group and ester functionality, this compound serves as a critical building block in the synthesis of bioactive molecules. Its molecular structure, characterized by the pyrazole ring and carboxylic acid methyl ester, makes it a valuable intermediate for drug discovery and material science applications.

The growing demand for fluorinated compounds in modern chemistry has positioned 1-Trifluoromethyl-1H-pyrazole-4-carboxylic acid methyl ester as a key player in the development of novel therapeutics. Researchers are particularly interested in its potential to enhance the metabolic stability and bioavailability of drug candidates. The trifluoromethyl group is known to improve lipophilicity and binding affinity, making this compound a preferred choice for medicinal chemists.

In the agrochemical sector, 1-Trifluoromethyl-1H-pyrazole-4-carboxylic acid methyl ester is explored for its role in designing next-generation pesticides and herbicides. The pyrazole core is a common motif in agrochemicals due to its ability to interact with biological targets effectively. This compound's ester functionality further allows for easy derivatization, enabling the creation of tailored molecules for specific applications.

Recent advancements in green chemistry have also highlighted the importance of 1-Trifluoromethyl-1H-pyrazole-4-carboxylic acid methyl ester. Its synthesis can be optimized using environmentally friendly protocols, reducing the reliance on hazardous reagents. This aligns with the global push towards sustainable chemical practices, a topic frequently searched by professionals in the field.

From a commercial perspective, the availability of 1-Trifluoromethyl-1H-pyrazole-4-carboxylic acid methyl ester (CAS No. 1706440-11-0) is crucial for industries engaged in custom synthesis and contract research. Suppliers often highlight its high purity and stability, ensuring consistent performance in laboratory and industrial settings. The compound's storage conditions and handling guidelines are also frequently queried, emphasizing the need for clear technical documentation.

In summary, 1-Trifluoromethyl-1H-pyrazole-4-carboxylic acid methyl ester stands out as a multifunctional compound with broad applicability. Its relevance in drug development, agrochemical innovation, and sustainable chemistry makes it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is poised to remain a cornerstone in advanced chemical synthesis.